Cas no 1261444-43-2 (2,3-Difluoro-4-(perfluorophenyl)pyridine)

• Product Name: 2,3-Difluoro-4-(perfluorophenyl)pyridine
• CAS No: 1261444-43-2
• MF: C₁₁H₂F₇N
• MW: 281.129106998444
• CID: 4925150
• Update Time: 2025-05-24

2,3-Difluoro-4-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(perfluorophenyl)pyridine

• Inchi： 1S/C11H2F7N/c12-5-3(1-2-19-11(5)18)4-6(13)8(15)10(17)9(16)7(4)14/h1-2H
• InChI Key： HTHZRGOVFVTBTH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CN=C(C=1F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Difluoro-4-(perfluorophenyl)pyridine

Comprehensive Overview of 2,3-Difluoro-4-(perfluorophenyl)pyridine (CAS No. 1261444-43-2)

2,3-Difluoro-4-(perfluorophenyl)pyridine (CAS No. 1261444-43-2) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique perfluorophenyl and difluoropyridine moieties, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery, electronic materials, and specialty coatings.

The growing interest in fluorinated compounds like 2,3-Difluoro-4-(perfluorophenyl)pyridine is driven by their ability to enhance the bioavailability and metabolic stability of pharmaceutical agents. In recent years, the demand for high-performance materials and sustainable chemistry solutions has surged, aligning with global trends toward green chemistry and reduced environmental impact. This compound's thermal stability and electrochemical properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic applications, addressing the need for energy-efficient technologies.

From a synthetic perspective, 2,3-Difluoro-4-(perfluorophenyl)pyridine serves as a versatile building block for constructing complex molecular architectures. Its electron-deficient pyridine ring and perfluoroaryl group facilitate nucleophilic substitution reactions, enabling the development of novel heterocyclic compounds. This adaptability is particularly relevant in the context of medicinal chemistry, where researchers seek to optimize drug candidates for improved efficacy and safety profiles. Additionally, its role in catalysis and polymer science underscores its interdisciplinary importance.

In the realm of agrochemicals, 2,3-Difluoro-4-(perfluorophenyl)pyridine has shown promise as a precursor for designing next-generation pesticides and herbicides. The compound's fluorine-rich structure enhances its ability to interact with biological targets, offering potential solutions for crop protection and pest resistance management. As the agricultural sector faces mounting pressure to adopt sustainable practices, such innovations are critical for balancing productivity and environmental stewardship.

The compound's relevance extends to material science, where its incorporation into polymers and coatings can impart desirable properties such as hydrophobicity, chemical resistance, and thermal endurance. These attributes are highly sought after in industries ranging from aerospace to consumer electronics, where performance and durability are paramount. Furthermore, the rise of smart materials and nanotechnology has opened new avenues for leveraging fluorinated pyridines in cutting-edge applications.

From an analytical standpoint, 2,3-Difluoro-4-(perfluorophenyl)pyridine presents unique challenges and opportunities. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for characterizing its structure and purity. The compound's distinct spectral signatures facilitate its identification in complex mixtures, aiding in quality control and regulatory compliance. As analytical methodologies continue to evolve, so too does the ability to harness the full potential of this compound.

In conclusion, 2,3-Difluoro-4-(perfluorophenyl)pyridine (CAS No. 1261444-43-2) represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the compound's versatility and adaptability. As research progresses and industrial needs evolve, this fluorinated pyridine derivative is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in science and technology.